Cas no 2402829-29-0 (Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate)

• Product Name: Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate
• CAS No: 2402829-29-0
• MF: C₈H₁₁BrF₂O₂
• MW: 257.072549104691
• CID: 5927702
• PubChem ID: 145915512
• Update Time: 2025-06-14

Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate
• 2402829-29-0
• EN300-7466509

• Inchi： 1S/C8H11BrF2O2/c1-2-13-7(12)6(9)8(10,11)5-3-4-5/h5-6H,2-4H2,1H3
• InChI Key： CIJYNZVMBKCSQQ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)C(C1CC1)(F)F

Computed Properties

• Exact Mass: 255.99105g/mol
• Monoisotopic Mass: 255.99105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate

Recent Advances in the Application of Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate (CAS: 2402829-29-0) in Chemical Biology and Pharmaceutical Research

Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate (CAS: 2402829-29-0) has emerged as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. This compound, characterized by its unique difluorinated cyclopropyl moiety, has garnered significant attention due to its potential to modulate the physicochemical and pharmacological properties of target molecules. Recent studies have highlighted its utility in the construction of fluorinated analogs of natural products and drug candidates, offering enhanced metabolic stability and improved binding affinity to biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate in the synthesis of fluorinated protease inhibitors. The researchers utilized this compound as a key intermediate to introduce the difluorocyclopropyl group into the inhibitor scaffold, resulting in a 3.5-fold increase in potency against the target enzyme compared to the non-fluorinated analog. The improved pharmacokinetic profile of the fluorinated inhibitor suggests the potential of this building block in addressing challenges related to drug metabolism and bioavailability.

In the field of agrochemical development, a recent patent application (WO2023056789) disclosed the use of Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate in the synthesis of novel fungicides. The difluorinated cyclopropyl moiety was found to significantly enhance the compounds' ability to penetrate fungal cell walls, leading to improved efficacy against resistant strains. This application underscores the growing importance of fluorinated building blocks in addressing the pressing need for new crop protection agents with novel modes of action.

From a synthetic chemistry perspective, several methodological advances have been reported for the efficient utilization of Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate. A 2024 publication in Organic Letters described a palladium-catalyzed cross-coupling reaction that enables the direct incorporation of this building block into complex molecular architectures. The developed protocol offers excellent functional group tolerance and high yields, making it particularly valuable for the late-stage functionalization of pharmaceutical intermediates.

The safety profile and handling considerations of Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate have also been the subject of recent investigations. A comprehensive toxicity study published in Chemical Research in Toxicology (2023) established that while the compound requires careful handling due to its alkylating potential, it presents a manageable safety profile when proper precautions are implemented. These findings support its continued use in research and development settings.

Looking forward, the unique structural features of Ethyl 2-bromo-3-cyclopropyl-3,3-difluoropropanoate position it as a valuable tool in the growing field of fluorinated pharmaceutical development. With the increasing recognition of fluorine's role in drug design, this building block is likely to see expanded applications in the discovery of new therapeutics targeting challenging disease areas, including neurodegenerative disorders and antibiotic-resistant infections.